Cas no 1420985-67-6 (2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride)

• Product Name: 2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride
• CAS No: 1420985-67-6
• MF: C₁₃H₂₂ClN₃OS
• MW: 303.85128068924
• CID: 2167634
• Update Time: 2023-08-05

2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride

• Inchi： 1S/C13H21N3OS.ClH/c1-18-13-15-9-7-12(16-13)17-10-4-6-11-5-2-3-8-14-11;/h7,9,11,14H,2-6,8,10H2,1H3;1H
• InChI Key： WYQVXVLPBXZSBJ-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=NC=CC(=N1)OCCCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 230
• Topological Polar Surface Area: 72.3